Cas no 2411337-92-1 ((2E)-4-(dimethylamino)-N-{2-(trifluoromethyl)thiophen-3-ylmethyl}but-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-{2-(trifluoromethyl)thiophen-3-ylmethyl}but-2-enamide
• CAS No: 2411337-92-1
• MF: C₁₂H₁₅F₃N₂OS
• MW: 292.320512056351
• CID: 5360746
• PubChem ID: 146097856
• Update Time: 2025-06-09

(2E)-4-(dimethylamino)-N-{2-(trifluoromethyl)thiophen-3-ylmethyl}but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952173874
• (2E)-4-(dimethylamino)-N-{[2-(trifluoromethyl)thiophen-3-yl]methyl}but-2-enamide
• (E)-4-(Dimethylamino)-N-[[2-(trifluoromethyl)thiophen-3-yl]methyl]but-2-enamide
• (2E)-4-(dimethylamino)-N-{2-(trifluoromethyl)thiophen-3-ylmethyl}but-2-enamide

• Inchi： 1S/C12H15F3N2OS/c1-17(2)6-3-4-10(18)16-8-9-5-7-19-11(9)12(13,14)15/h3-5,7H,6,8H2,1-2H3,(H,16,18)/b4-3+
• InChI Key： RWUZQGYMLYVHLG-ONEGZZNKSA-N
• SMILES： S1C=CC(=C1C(F)(F)F)CNC(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 331
• XLogP3: 1.9
• Topological Polar Surface Area: 60.6

Additional information on (2E)-4-(dimethylamino)-N-{2-(trifluoromethyl)thiophen-3-ylmethyl}but-2-enamide

Compound Introduction: (2E)-4-(dimethylamino)-N-{2-(trifluoromethyl)thiophen-3-ylmethyl}but-2-enamide (CAS No. 2411337-92-1)

The compound (2E)-4-(dimethylamino)-N-{2-(trifluoromethyl)thiophen-3-ylmethyl}but-2-enamide, identified by its CAS number 2411337-92-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a dimethylamino moiety and a trifluoromethyl substituent on a thiophene ring, contributes to its unique chemical properties and reactivity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. The thiophene core in this compound is particularly noteworthy, as it is a common structural motif in many bioactive molecules. Thiophenes are known for their ability to interact with biological targets, making them valuable scaffolds for drug design. The introduction of a trifluoromethyl group further enhances the molecule's pharmacological profile by influencing its metabolic stability and binding affinity.

The amide functionality in the compound's structure plays a crucial role in modulating its biological activity. Amides are frequently found in pharmaceuticals due to their stability and ability to engage with biological receptors. The specific arrangement of the amide group in relation to the other substituents, such as the dimethylamino moiety and the thiophene ring, likely contributes to the compound's unique pharmacokinetic properties. This arrangement may influence how the molecule is metabolized and distributed within the body, which are critical factors in drug efficacy and safety.

Current research in medicinal chemistry increasingly emphasizes the importance of molecular diversity and structural complexity in drug discovery. The compound (2E)-4-(dimethylamino)-N-{2-(trifluoromethyl)thiophen-3-ylmethyl}but-2-enamide exemplifies this trend, showcasing a sophisticated blend of functional groups that could lead to novel therapeutic agents. The combination of a basic nitrogen atom from the dimethylamino group and the lipophilic nature of the thiophene ring suggests potential applications in targeting receptors that require both hydrophobic and hydrophilic interactions.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive wet-lab experiments. This high-throughput virtual screening approach has been instrumental in identifying promising candidates like (2E)-4-(dimethylamino)-N-{2-(trifluoromethyl)thiophen-3-ylmethyl}but-2-enamide. By leveraging molecular modeling techniques, scientists can analyze how this compound interacts with various biological targets, providing insights into its potential therapeutic applications.

The synthesis of complex molecules like this one requires meticulous planning and expertise in organic chemistry. The multi-step synthesis process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Each step must be optimized to minimize side reactions and byproducts, which could compromise the compound's integrity and efficacy. Recent innovations in synthetic methodologies have made it possible to construct such intricate structures more efficiently, thereby accelerating the drug discovery pipeline.

In vitro studies have begun to uncover the potential biological activities of (2E)-4-(dimethylamino)-N-{2-(trifluoromethyl)thiophen-3-ylmethyl}but-2-enamide. Preliminary data suggest that this compound may exhibit properties relevant to several therapeutic areas, including anti-inflammatory, antiviral, and anticancer effects. These findings are particularly exciting given the growing demand for innovative treatments targeting complex diseases. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The incorporation of a trifluoromethyl group often enhances a molecule's binding affinity to biological targets, making it more effective as a drug candidate. This group introduces electron-withdrawing effects that can modulate electronic properties, influencing how the molecule interacts with receptors. Additionally, fluorine atoms can improve metabolic stability by resisting degradation from enzymes that typically break down similar structures.

As research continues to evolve, interdisciplinary approaches combining organic chemistry, computational modeling, and pharmacology will be essential for maximizing the therapeutic potential of compounds like (2E)-4-(dimethylamino)-N-{2-(trifluoromethyl)thiophen-3-ylmethyl}but-2-enamide. Collaborative efforts between academic institutions and pharmaceutical companies will foster innovation and accelerate the development of new treatments for unmet medical needs. The compound's unique structure positions it as a promising candidate for further exploration in drug discovery programs aimed at addressing various diseases.